Cas no 54411-59-5 (Methyl (1S,2S,7R,10R,11S,13S,14S)-2,14-dimethyltetracyclo[8.6.0.02,7.011,14]hexadecane-13-carboxylate)

• Product Name: Methyl (1S,2S,7R,10R,11S,13S,14S)-2,14-dimethyltetracyclo[8.6.0.02,7.011,14]hexadecane-13-carboxylate
• CAS No: 54411-59-5
• MF: C₂₀H₃₂O₂
• MW: 304.466886520386
• CID: 2670210
• Update Time: 2023-08-06

Methyl (1S,2S,7R,10R,11S,13S,14S)-2,14-dimethyltetracyclo[8.6.0.02,7.011,14]hexadecane-13-carboxylate Chemical and Physical Properties

Names and Identifiers

• D-Nor-5α-androstane-16β-carboxylic acid methyl ester
• Methyl (1S,2S,7R,10R,11S,13S,14S)-2,14-dimethyltetracyclo[8.6.0.02,7.011,14]hexadecane-13-carboxylat
• Methyl (1S,2S,7R,10R,11S,13S,14S)-2,14-dimethyltetracyclo[8.6.0.02,7.011,14]hexadecane-13-carboxylate

• Inchi： 1S/C20H32O2/c1-19-10-5-4-6-13(19)7-8-14-15(19)9-11-20(2)16(14)12-17(20)18(21)22-3/h13-17H,4-12H2,1-3H3/t13-,14-,15+,16+,17-,19+,20+/m1/s1
• InChI Key： ZKHGAEGNDGUNNY-DGNOAVAJSA-N
• SMILES： O(C)C([C@H]1C[C@H]2[C@@H]3CC[C@H]4CCCC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 472
• Topological Polar Surface Area: 26.3